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Compound of Interest

Compound Name: 7-Bromo-2-chloroquinoxaline

Cat. No.: B184729 Get Quote

This technical guide provides a comprehensive overview of 7-Bromo-2-chloroquinoxaline, a

heterocyclic compound of interest to researchers and professionals in drug development and

organic synthesis. This document outlines its chemical identity, properties, and a detailed

experimental protocol for its synthesis.

Chemical Identity and Structure
7-Bromo-2-chloroquinoxaline is a disubstituted quinoxaline derivative. Quinoxaline and its

derivatives are important classes of heterocyclic compounds that are integral to the

development of various pharmaceuticals and functional materials.

Chemical Name: 7-Bromo-2-chloroquinoxaline

CAS Number: 89891-65-6[1][2][3][4][5][6]

Synonyms: 2-chloro-7-bromo-quinoxaline[1][3]

The molecular structure of 7-Bromo-2-chloroquinoxaline is depicted below:
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Figure 1. 2D structure of 7-Bromo-2-chloroquinoxaline.

Physicochemical and Computational Data
A summary of the key physicochemical and computational properties of 7-Bromo-2-
chloroquinoxaline is presented in the table below. These properties are crucial for

understanding the compound's behavior in various chemical and biological systems.
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Property Value Source

Molecular Formula C₈H₄BrClN₂ [1][2][3]

Molecular Weight 243.49 g/mol [1][2][3]

Monoisotopic Mass 241.92464 Da [3][7]

Physical Form Solid

Purity ≥97% [1]

InChI

InChI=1S/C8H4BrClN2/c9-5-1-

2-6-7(3-5)12-8(10)4-11-6/h1-

4H

[3]

InChIKey
AZUMKBQKUXTHCM-

UHFFFAOYSA-N
[3]

SMILES
ClC1=NC2=CC(Br)=CC=C2N=

C1
[1][3]

Topological Polar Surface Area

(TPSA)
25.78 Å² [1]

LogP 3.0457 [1]

Hydrogen Bond Acceptors 2 [1]

Hydrogen Bond Donors 0 [1]

Rotatable Bonds 0 [1]

Experimental Protocols
The following section details a general, lab-scale synthetic procedure for 7-Bromo-2-
chloroquinoxaline.

Synthesis of 7-Bromo-2-chloroquinoxaline from 7-bromo-2(1H)-quinoxalinone[4]

This protocol describes the conversion of 7-bromoquinoxalin-2-ol to 7-bromo-2-
chloroquinoxaline.
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Materials and Reagents:

7-bromoquinoxalin-2-ol (7-bromo-2(1H)-quinoxalinone)

Phosphorus oxychloride (POCl₃) - Note: The original source mentioned phosphorus

trichloride, but phosphorus oxychloride is more commonly used for this type of conversion

and is likely what was intended. For the purpose of this guide, we will proceed with

phosphorus oxychloride as the reagent.

N,N-dimethylformamide (DMF)

Ethyl acetate (EtOAc)

Saturated sodium bicarbonate (NaHCO₃) solution

Ice water

Procedure:

To a suspension of 7-bromoquinoxalin-2-ol (2 g, 8.88 mmol) in dry phosphorus oxychloride

(7 mL), add a catalytic amount of N,N-dimethylformamide (2 drops).

Heat the reaction mixture to 100 °C and stir at this temperature for 3 hours.

After the reaction is complete, cool the mixture to room temperature.

Remove the excess phosphorus oxychloride under reduced pressure.

Dissolve the residue in ethyl acetate (EtOAc).

Slowly add the ethyl acetate solution dropwise to ice water while stirring.

Extract the aqueous phase three times with ethyl acetate.

Combine the organic layers and wash with a saturated sodium bicarbonate (NaHCO₃)

solution.

Concentrate the organic layer to obtain the solid product.
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Yield: 93% (2 g) of 7-bromo-2-chloroquinoxaline as a solid product.[4]

Visualizations
Experimental Workflow for the Synthesis of 7-Bromo-2-chloroquinoxaline

The following diagram illustrates the key steps in the synthesis of 7-Bromo-2-
chloroquinoxaline.

Start: 7-bromoquinoxalin-2-ol
+ POCl3 + DMF (cat.)

Reaction:
Heat to 100 °C
Stir for 3 hours

Reagents Added
Work-up:

1. Cool to RT
2. Evaporate excess POCl3

3. Dissolve in EtOAc

Reaction Complete
Work-up:

1. Add to ice water
2. Extract with EtOAc (3x)

3. Wash with NaHCO3

Purification Steps
Final Product:

7-Bromo-2-chloroquinoxaline
(Solid, 93% yield)

Isolation

Click to download full resolution via product page

Caption: Workflow for the synthesis of 7-Bromo-2-chloroquinoxaline.

Safety and Handling
7-Bromo-2-chloroquinoxaline is associated with the following GHS hazard statements[3]:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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